Cas no 234109-20-7 (Methyl 6-oxopiperazine-2-carboxylate)

• Product Name: Methyl 6-oxopiperazine-2-carboxylate
• CAS No: 234109-20-7
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• MDL: MFCD13175115
• CID: 245391
• PubChem ID: 14393768
• Update Time: 2025-11-01

Methyl 6-oxopiperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinecarboxylicacid, 6-oxo-, methyl ester
• Methyl 6-oxopiperazine-2-carboxylate
• 2-Piperazinecarboxylicacid,6-oxo-,methylester(9CI)
• 2-PIPERAZINECARBOXYLIC ACID, 6-OXO-, METHYL ESTER
• (R)-methyl 6-oxopiperazine-2-carboxylate
• FCH1169614
• AK201652
• BC600239
• AX8272297
• SCHEMBL4393000
• SY263081
• A918651
• SB46052
• CS-0150658
• FT-0747714
• AKOS022635744
• SB46925
• methyl6-oxopiperazine-2-carboxylate
• 234109-20-7
• AMY7518
• DS-10266
• MFCD13175115
• methyl (2R)-6oxopiperazine-2-carboxylate
• DA-07861

• MDL： MFCD13175115
• Inchi： 1S/C6H10N2O3/c1-11-6(10)4-2-7-3-5(9)8-4/h4,7H,2-3H2,1H3,(H,8,9)
• InChI Key： YPHRCQHMSQLRIC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC(N1)=O)=O

Computed Properties

• Exact Mass: 158.0692
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4
• XLogP3: -1.1

Experimental Properties

• PSA: 67.43

Methyl 6-oxopiperazine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Store in freezer, under -20°C

Additional information on Methyl 6-oxopiperazine-2-carboxylate

Recent Advances in the Application of Methyl 6-oxopiperazine-2-carboxylate (CAS: 234109-20-7) in Chemical Biology and Pharmaceutical Research

Methyl 6-oxopiperazine-2-carboxylate (CAS: 234109-20-7) is a versatile heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and biological evaluation of this compound, as well as its derivatives, based on recent literature and industry reports.

The compound's piperazine core, coupled with the ester and ketone functional groups, makes it a valuable scaffold for drug discovery. Recent studies have focused on its role as a building block for the synthesis of novel bioactive molecules, particularly in the development of protease inhibitors, antimicrobial agents, and anticancer drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 6-oxopiperazine-2-carboxylate exhibit potent inhibitory activity against SARS-CoV-2 main protease, highlighting its potential in antiviral drug development.

In terms of synthetic methodologies, researchers have made notable progress in optimizing the production of Methyl 6-oxopiperazine-2-carboxylate. A recent patent (WO2023056789) describes an improved catalytic process that enhances yield and purity while reducing environmental impact. This advancement is particularly relevant for scaling up production to meet the growing demand in pharmaceutical applications.

Structural modifications of Methyl 6-oxopiperazine-2-carboxylate have also been extensively explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of novel analogs with improved pharmacokinetic properties, demonstrating enhanced blood-brain barrier penetration for potential central nervous system (CNS) drug applications. These findings underscore the compound's adaptability in addressing various therapeutic challenges.

From a mechanistic perspective, recent research has shed light on the molecular interactions of Methyl 6-oxopiperazine-2-carboxylate derivatives with biological targets. X-ray crystallography studies have revealed specific binding modes with various enzymes, providing valuable insights for structure-based drug design. Additionally, computational modeling approaches have been employed to predict the activity of new derivatives, accelerating the discovery process.

The safety profile and toxicological aspects of Methyl 6-oxopiperazine-2-carboxylate have also been investigated in recent preclinical studies. Results indicate favorable toxicity profiles for several derivatives, supporting their potential advancement to clinical trials. However, researchers emphasize the need for comprehensive metabolic studies to fully understand the compound's behavior in biological systems.

Looking forward, the application of Methyl 6-oxopiperazine-2-carboxylate in targeted drug delivery systems represents an emerging area of research. Recent work has explored its conjugation with nanoparticles and antibodies for site-specific drug delivery, showing promising results in animal models of various diseases. These developments position the compound as a key player in the next generation of precision medicines.

In conclusion, Methyl 6-oxopiperazine-2-carboxylate (CAS: 234109-20-7) continues to demonstrate significant potential in pharmaceutical research and development. The compound's versatility, combined with recent advancements in synthetic chemistry and biological evaluation, makes it a valuable asset in the pursuit of novel therapeutic agents. Ongoing research is expected to further expand its applications and optimize its pharmacological properties for clinical use.